Cas no 2137547-55-6 (1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclobutane-1-carboxylic acid)

• Product Name: 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclobutane-1-carboxylic acid
• CAS No: 2137547-55-6
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 5897429
• PubChem ID: 155894120
• Update Time: 2025-10-31

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-3-methyl-
• 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclobutane-1-carboxylic acid
• EN300-1122583
• 2137547-55-6
• 1-(((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-3-methylcyclobutane-1-carboxylic acid
• 1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylcyclobutane-1-carboxylic acid

• Inchi： 1S/C22H23NO4/c1-14-10-22(11-14,20(24)25)13-23-21(26)27-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19H,10-13H2,1H3,(H,23,26)(H,24,25)
• InChI Key： WVVNOCBEBVPTNR-UHFFFAOYSA-N
• SMILES： C1(CNC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)(C(O)=O)CC(C)C1

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 581.6±23.0 °C(Predicted)
• pka: 4.62±0.40(Predicted)

Additional information on 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclobutane-1-carboxylic acid

1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclobutane-1-carboxylic acid: A Comprehensive Overview

The compound 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclobutane-1-carboxylic acid, with the CAS number 2137547-55-6, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cyclobutane ring, and a carboxylic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, adds functionality and reactivity to the molecule, making it a valuable tool in various chemical reactions.

Recent studies have highlighted the potential of this compound in drug delivery systems. Researchers have explored its ability to serve as a carrier for bioactive molecules, leveraging its unique structural features to enhance drug stability and bioavailability. The cyclobutane ring, a four-membered carbon ring with high ring strain, contributes to the molecule's mechanical properties and reactivity. This makes it an interesting candidate for applications in nanotechnology and advanced materials.

The synthesis of 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclobutane-1-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of key steps in its synthesis, such as the formation of the cyclobutane ring and the coupling of the Fmoc group. These advancements have made the compound more accessible for research and industrial applications.

In terms of biological activity, this compound has shown promise in vitro as a modulator of enzyme activity. Its ability to interact with specific protein targets suggests potential applications in therapeutic development. However, further research is needed to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical use.

The integration of computational chemistry tools has provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns, which are critical for designing new chemical reactions and optimizing its performance in various applications. Additionally, molecular dynamics simulations have helped predict its behavior in different environmental conditions, aiding in the design of more robust chemical systems.

From an environmental standpoint, the compound's biodegradability and ecological impact are areas of growing interest. As industries increasingly prioritize sustainability, understanding how this compound interacts with natural ecosystems is essential for responsible chemical management. Preliminary studies suggest that it may degrade under specific conditions, but further research is required to confirm these findings.

In conclusion, 1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylcyclobutane-1-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial innovation. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in shaping future technologies and therapeutic solutions.